Cas no 1261641-22-8 (2-Chloro-5-(perfluorophenyl)pyridine)

• Product Name: 2-Chloro-5-(perfluorophenyl)pyridine
• CAS No: 1261641-22-8
• MF: C₁₁H₃ClF₅N
• MW: 279.593239068985
• CID: 4927247
• Update Time: 2025-06-09

2-Chloro-5-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3ClF5N/c12-5-2-1-4(3-18-5)6-7(13)9(15)11(17)10(16)8(6)14/h1-3H
• InChI Key： BFVNKOBWHNTRCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(perfluorophenyl)pyridine

Introduction to 2-Chloro-5-(perfluorophenyl)pyridine (CAS No: 1261641-22-8)

2-Chloro-5-(perfluorophenyl)pyridine, identified by its CAS number 1261641-22-8, is a significant compound in the realm of organic synthesis and pharmaceutical development. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for various chemical modifications. The presence of both chloro and perfluorophenyl substituents enhances its reactivity and utility in synthesizing complex molecules.

The< strong>perfluorophenyl group is particularly noteworthy due to its unique electronic and steric properties. Perfluoroaromatic rings are known for their high electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. This characteristic makes 2-Chloro-5-(perfluorophenyl)pyridine an attractive intermediate in the synthesis of pharmacologically active compounds. The perfluorine atoms also contribute to the lipophilicity of the molecule, which is often a desirable trait in drug candidates designed for oral or transdermal administration.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. 2-Chloro-5-(perfluorophenyl)pyridine has emerged as a valuable building block in this context. Its structure allows for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed transformations, enabling the creation of diverse molecular architectures.

One of the most compelling applications of 2-Chloro-5-(perfluorophenyl)pyridine is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The chloro group provides a handle for further derivatization, allowing chemists to fine-tune the properties of their lead compounds. Additionally, the perfluorophenyl ring can serve as a pharmacophore, enhancing binding affinity and selectivity.

The pharmaceutical industry has also explored the use of 2-Chloro-5-(perfluorophenyl)pyridine in the development of antiviral and antibacterial agents. Its ability to undergo multiple chemical transformations makes it a flexible scaffold for generating structurally diverse libraries of compounds. High-throughput screening (HTS) campaigns have been conducted using derivatives of this compound to identify novel bioactive molecules. The results have shown promising leads that are currently undergoing further optimization.

Beyond pharmaceutical applications, 2-Chloro-5-(perfluorophenyl)pyridine finds utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for organic electronic materials, such as light-emitting diodes (OLEDs) and semiconductors. Additionally, its structural features contribute to its effectiveness as an intermediate in the synthesis of agrochemicals designed to protect crops from pests and diseases.

The synthesis of 2-Chloro-5-(perfluorophenyl)pyridine typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the chlorination of a perfluorophenyl-substituted pyridine derivative followed by selective functionalization at the 5-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

In conclusion, 2-Chloro-5-(perfluorophenyl)pyridine (CAS No: 1261641-22-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.